Cas no 93368-89-9 ((3beta,5alpha,6alpha,15alpha,16beta,24xi)-ergostane-3,6,8,15,16,26-hexol)

• Product Name: (3beta,5alpha,6alpha,15alpha,16beta,24xi)-ergostane-3,6,8,15,16,26-hexol
• CAS No: 93368-89-9
• MF: C₂₈H₅₀O₆
• MW: 482.693009853363
• CID: 1982162
• PubChem ID: 185259
• Update Time: 2025-04-21

(3beta,5alpha,6alpha,15alpha,16beta,24xi)-ergostane-3,6,8,15,16,26-hexol Chemical and Physical Properties

Names and Identifiers

• (3beta,5alpha,6alpha,15alpha,16beta,24xi)-ergostane-3,6,8,15,16,26-hexol
• Ergostane-3,6,8,15,16,26-hexol
• 93368-89-9
• Ergostane-3,6,8,15,16,26-hexol #
• MFAGYYNGXJIORY-QJROANQCSA-N
• 24xi-Methyl-5alpha-cholestane-3beta,6alpha,8,15alpha,16beta,26-hexol
• DTXSID10918480
• 24-.Xi.-methyl-5.alpha.-cholestane-3.beta.,6.alpha.,8,15.alpha.,16.beta.,26-hexol

• Inchi： 1S/C28H50O6/c1-15(17(3)14-29)6-7-16(2)22-23(32)24(33)25-27(22,5)11-9-21-26(4)10-8-18(30)12-19(26)20(31)13-28(21,25)34/h15-25,29-34H,6-14H2,1-5H3
• InChI Key： MFAGYYNGXJIORY-UHFFFAOYSA-N
• SMILES： CC(C(CCC(C1C2(CCC3C(C2C(O)C1O)(O)CC(O)C1C3(CCC(C1)O)C)C)C)C)CO

Computed Properties

• Exact Mass: 482.361
• Monoisotopic Mass: 482.361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.197
• Boiling Point: 623.3°C at 760 mmHg
• Flash Point: 259.6°C
• Refractive Index: 1.572

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives